Cas no 1211516-98-1 ((3-chloro-4-fluorophenyl)methanesulfonyl chloride)

• Product Name: (3-chloro-4-fluorophenyl)methanesulfonyl chloride
• CAS No: 1211516-98-1
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 2101273
• PubChem ID: 53414459
• Update Time: 2025-06-10

(3-chloro-4-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 3-chloro-4-fluoro-
• 1211516-98-1
• SCHEMBL4777793
• EN300-104228
• (3-CHLORO-4-FLUOROPHENYL)METHANESULFONYLCHLORIDE
• CS-0230500
• AKOS006335210

• MDL： MFCD11976101
• Inchi： 1S/C7H5Cl2FO2S/c8-6-3-5(1-2-7(6)10)4-13(9,11)12/h1-3H,4H2
• InChI Key： UQJBTVUJRRGUTO-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 241.9371341g/mol
• Monoisotopic Mass: 241.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-chloro-4-fluorophenyl)methanesulfonyl chloride

Introduction to (3-chloro-4-fluorophenyl)methanesulfonyl chloride (CAS No. 1211516-98-1)

The compound (3-chloro-4-fluorophenyl)methanesulfonyl chloride (CAS No. 1211516-98-1) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted phenyl ring. The sulfonyl chloride group is a reactive functional group, making this compound versatile in chemical reactions. The 3-chloro-4-fluorophenyl substituent adds complexity to the molecule, enhancing its reactivity and making it suitable for specific synthetic purposes.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in drug discovery and development. The (3-chloro-4-fluorophenyl)methanesulfonyl chloride has been explored as a potential intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. Researchers have also investigated its role in the synthesis of novel materials, such as polymers and nanoparticles, where its reactivity and stability are crucial.

The synthesis of (3-chloro-4-fluorophenyl)methanesulfonyl chloride involves a multi-step process that typically starts with the preparation of the corresponding phenol derivative. The phenol is then subjected to sulfonation using sulfur trioxide or other sulfonating agents to introduce the sulfonyl group. Subsequent chlorination steps yield the final sulfonyl chloride product. This process requires precise control of reaction conditions to ensure high purity and yield.

In terms of physical properties, (3-chloro-4-fluorophenyl)methanesulfonyl chloride is a crystalline solid with a melting point of approximately 78°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but can decompose upon exposure to strong bases or high temperatures.

The application of (3-chloro-4-fluorophenyl)methanesulfonyl chloride extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, including high-performance polymers and coatings. Its ability to form strong covalent bonds with nucleophilic agents makes it valuable in polymer chemistry, where it can be used as a cross-linking agent or as a precursor for functional polymers.

Recent advancements in green chemistry have also influenced the use of sulfonyl chlorides like this compound. Researchers are exploring more sustainable methods for its synthesis and application, aiming to reduce environmental impact while maintaining its effectiveness. For instance, catalytic processes and solvent-free reactions are being investigated to minimize waste and energy consumption during production.

In conclusion, (3-chloro-4-fluorophenyl)methanesulfonyl chloride (CAS No. 1211516-98-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties and reactivity make it an essential tool in modern organic synthesis. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an even more prominent role in advancing science and technology.